N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclobutanecarboxamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C19H21N5O2/c25-18(15-7-4-8-15)20-9-10-24-17-16(11-22-24)19(26)23(13-21-17)12-14-5-2-1-3-6-14/h1-3,5-6,11,13,15H,4,7-10,12H2,(H,20,25)
• InChI Key: FHRLFUTWAQMWJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been synthesized and studied for their various biological activities. They are known to exhibit antimicrobial, anticancer, antioxidant, antidepressant, anticonvulsant, and antihypertensive activity.

Synthesis Analysis

Typically, these compounds are synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of these compounds is typically established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Pyrazolopyrimidine derivatives have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. These compounds exhibit cytotoxic activities against various cancer cell lines, including HCT-116 and MCF-7, and have shown to inhibit the enzyme 5-lipoxygenase, which is involved in inflammatory processes (Rahmouni et al., 2016).

Antiviral Activity

Benzamide-based 5-aminopyrazoles and their fused pyrazolo[1,5-a]pyrimidine derivatives have been discovered to possess significant antiviral activities against the H5N1 subtype of the influenza A virus, demonstrating their potential in antiviral therapy (Hebishy et al., 2020).

Antibacterial and Antimicrobial Properties

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial activities. These compounds have been evaluated for their efficacy against various bacterial strains, highlighting their potential in combating bacterial infections (Azab et al., 2013).

Insecticidal and Antifungal Effects

Innovative heterocycles incorporating a thiadiazole moiety have demonstrated potent insecticidal effects against the cotton leafworm, Spodoptera littoralis. These compounds provide insights into the development of new agricultural chemicals aimed at pest control (Soliman et al., 2020).

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds to which this compound belongs, have been found to bind with high affinity to multiple receptors . This suggests that the compound may interact with a variety of targets, depending on its specific structure and functional groups.

Mode of Action

Compounds with similar structures have been found to exhibit significant inhibitory activity . This suggests that the compound may act as an inhibitor, binding to its target(s) and preventing their normal function.

Pharmacokinetics

It is known that the bioavailability of a compound can be influenced by factors such as its solubility, stability, and the presence of functional groups that facilitate or hinder its absorption and distribution .

Result of Action

Given its potential inhibitory activity, it is likely that the compound’s action results in the disruption of normal cellular processes related to the function of its target(s) .